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Compound of Interest

Compound Name: Trioctyl borate

Cat. No.: B1581615 Get Quote

Essential Safety and Handling Guide for Trioctyl
Borate
FOR IMMEDIATE USE: This guide provides essential safety, handling, and disposal

information for laboratory personnel working with Trioctyl borate. Adherence to these

procedures is critical for ensuring a safe laboratory environment.

Trioctyl borate, a combustible liquid, is moderately toxic by ingestion and can cause eye

irritation.[1] Proper handling and disposal are crucial to mitigate risks. This document outlines

the necessary personal protective equipment (PPE), exposure limits, and detailed protocols for

routine handling and emergency situations.

Chemical and Physical Properties
A clear understanding of Trioctyl borate's properties is fundamental to its safe handling.
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Property Value Source

Molecular Formula C24H51BO3 [1][2][3]

Molecular Weight 398.48 g/mol [1][2][3]

Appearance Colorless or pale yellow liquid [4]

Density 0.855 g/cm³ [3]

Solubility
Soluble in organic solvents,

insoluble in water
[4]

Occupational Exposure Limits
While specific occupational exposure limits for Trioctyl borate have not been established, the

limits for related inorganic borate compounds provide a conservative guideline for ensuring

personnel safety.[5][6]

Organization TWA (8-hour) STEL (15-minute) Notes

ACGIH 2 mg/m³ 6 mg/m³

As inhalable fraction

for Borate

Compounds,

Inorganic.[5][7][8][9]

NIOSH 1 mg/m³ -

10-hour TWA for

Borate Compounds,

Inorganic (Anhydrous

and Pentahydrate).[5]

OSHA 15 mg/m³ -
Total dust for Boric

Acid.[8]

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; ACGIH: American

Conference of Governmental Industrial Hygienists; NIOSH: National Institute for Occupational

Safety and Health; OSHA: Occupational Safety and Health Administration.
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The following PPE is mandatory when handling Trioctyl borate to prevent skin and eye

contact, and inhalation.

Protection Type Recommended Equipment Justification

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against splashes

and eye irritation.[10]

Hand Protection
Chemical-resistant gloves

(e.g., neoprene).

To prevent skin absorption and

irritation.[6]

Body Protection
A lab coat or chemical-

resistant apron.

To protect against splashes

and contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with appropriate cartridges

should be used.

To prevent inhalation of

vapors.

Standard Operating Procedure for Trioctyl Borate
Following a systematic workflow from preparation to disposal is essential for minimizing risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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